Cas no 2309446-93-1 (2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one)

• Product Name: 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one
• CAS No: 2309446-93-1
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5870900
• PubChem ID: 138991329
• Update Time: 2025-05-25

2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 2309446-93-1
• EN300-6739308
• 2-methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one
• 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one

• Inchi： 1S/C7H14N4O/c1-11-6(12)9-7(10-11)2-4-8-5-3-7/h8,10H,2-5H2,1H3,(H,9,12)
• InChI Key： WDBUYVNPVTYVQD-UHFFFAOYSA-N
• SMILES： O=C1N(C)NC2(CCNCC2)N1

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 56.4Ų

Additional information on 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one

Professional Introduction to 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one (CAS No. 2309446-93-1)

2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one, identified by its Chemical Abstracts Service (CAS) number 2309446-93-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by a fused ring system containing nitrogen atoms, presents unique chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one consists of a spiro linkage between a five-membered azacyclopentane ring and a seven-membered tetrahydroquinoline ring. This distinctive architecture contributes to its distinct electronic and steric properties, which are critical for its potential biological activity. The presence of multiple nitrogen atoms within the ring system further enhances its reactivity and functionality, making it an attractive scaffold for designing novel bioactive molecules.

In recent years, the interest in spirocyclic compounds has surged due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spiro[4.5]decanone core motif has been extensively studied for its pharmacological potential, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of nitrogen-rich heterocycles into this scaffold has expanded the chemical space available for drug design, leading to the discovery of several lead compounds with promising preclinical profiles.

One of the most compelling aspects of 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one is its structural versatility. The compound can be modified at various positions to tailor its biological activity. For instance, functionalization of the methyl group or the azacyclopentane ring can significantly alter its interactions with biological targets. This flexibility has made it a valuable tool for medicinal chemists seeking to develop targeted therapies against various diseases.

Recent studies have highlighted the potential of 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one as a scaffold for inhibiting kinases and other enzymes involved in cancer progression. The spirocyclic structure provides a rigid framework that can effectively bind to the active sites of these enzymes, thereby disrupting their function. Preclinical investigations have demonstrated that derivatives of this compound exhibit potent antitumor activity in vitro and in vivo. These findings have opened new avenues for developing next-generation anticancer drugs.

The synthesis of 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high efficiency. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in achieving the desired molecular architecture.

The pharmacokinetic properties of 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that derivatives of this compound exhibit favorable pharmacokinetic profiles, making them suitable for oral administration and prolonged action.

The growing body of evidence supporting the biological activity of 2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one has prompted further exploration into its mechanism of action. Researchers are employing a combination of computational modeling and experimental techniques to elucidate how this compound interacts with biological targets at the molecular level. These studies aim to provide insights into its mode of action and identify potential off-target effects that could influence its therapeutic efficacy.

In conclusion,2-Methyl-1,2,4,8-tetraazaspiro[4.5]decan-3-one (CAS No. 2309446-93-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic architecture and rich nitrogen content make it an excellent scaffold for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,spiro[4.5]decanone-based derivatives are poised to play a crucial role in the next generation of therapeutics.